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N-Acetyl Sitagliptin N-Acetyl Sitagliptin
Brand Name: Vulcanchem
CAS No.: 1379666-94-0
VCID: VC0133907
InChI: InChI=1S/C18H17F6N5O2/c1-9(30)25-11(4-10-5-13(20)14(21)7-12(10)19)6-16(31)28-2-3-29-15(8-28)26-27-17(29)18(22,23)24/h5,7,11H,2-4,6,8H2,1H3,(H,25,30)/t11-/m1/s1
SMILES: CC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2
Molecular Formula: C18H17F6N5O2
Molecular Weight: 449.357

N-Acetyl Sitagliptin

CAS No.: 1379666-94-0

Reference Standards

VCID: VC0133907

Molecular Formula: C18H17F6N5O2

Molecular Weight: 449.357

N-Acetyl Sitagliptin - 1379666-94-0

CAS No. 1379666-94-0
Product Name N-Acetyl Sitagliptin
Molecular Formula C18H17F6N5O2
Molecular Weight 449.357
IUPAC Name N-[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]acetamide
Standard InChI InChI=1S/C18H17F6N5O2/c1-9(30)25-11(4-10-5-13(20)14(21)7-12(10)19)6-16(31)28-2-3-29-15(8-28)26-27-17(29)18(22,23)24/h5,7,11H,2-4,6,8H2,1H3,(H,25,30)/t11-/m1/s1
Standard InChIKey YGFMQPHTQKCJPI-LLVKDONJSA-N
SMILES CC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2
Synonyms 7-[(3R)-3-[(N-Acetyl)Amino]-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine;
PubChem Compound 54764463
Last Modified Nov 11 2021
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